Calcium perborate

Specification

• CAS No.: 54630-47-6
• Molecular Formula: B2CaO6
• Molecular Weight: 157.7 g/mol
• IUPAC Name: calcium;oxidooxy(oxo)borane
• Standard InChI: InChI=1S/2BHO3.Ca/c2*2-1-4-3;/h2*3H;/q;;+2/p-2
• Standard InChI Key: PSILFEDVUZYCCM-UHFFFAOYSA-L
• SMILES: B(=O)O[O-].B(=O)O[O-].[Ca+2]
• Canonical SMILES: B(=O)O[O-].B(=O)O[O-].[Ca+2]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Crystallography

Calcium perborate exists in multiple hydrated forms, with the anhydrous variant ($\text{B}_2\text{CaO}_6$) exhibiting a molecular weight of 157.7 g/mol. Structural analyses reveal a complex arrangement where boron atoms coordinate with peroxide ($\text{O}_2^{2-}$) and hydroxyl groups. The compound’s Lewis structure features a central calcium ion surrounded by borate anions, forming a three-dimensional network stabilized by ionic and covalent interactions.

Table 1: Key Physicochemical Properties of Calcium Perborate

Property	Value
CAS Number	54630-47-6
Molecular Formula	$\text{B}_2\text{CaO}_6$
Molecular Weight	157.7 g/mol
Crystal System	Amorphous/Poorly Crystalline
Active Oxygen Content	~10% (theoretical)

X-ray diffraction (XRD) studies of synthetic calcium perborate pellets indicate amorphous characteristics, with broad peaks corresponding to interatomic distances of 2.8–3.2 Å. Raman spectroscopy identifies signature bands at 880 cm$^{-1}$ (B-O-O stretching) and 1450 cm$^{-1}$ (O-O peroxo vibrations), confirming the presence of peroxide linkages.

Synthesis and Industrial Production

Conventional Precipitation Methods

The traditional synthesis involves reacting calcium chloride ($\text{CaCl}_2$) with sodium perborate ($\text{Na}_2\text{B}_4\text{O}_7$) in the presence of hydrogen peroxide ($\text{H}_2\text{O}_2$):

$$\text{CaCl}_2 + \text{Na}_2\text{B}_4\text{O}_7 + \text{H}_2\text{O}_2 \rightarrow \text{Ca(BO}_3\text{)}_2\cdot2\text{H}_2\text{O} + 2\text{NaCl}$$

This exothermic reaction proceeds at 20–25°C, yielding a hydrated product that is vacuum-dried at 50°C. While effective, this method generates significant sludge, necessitating post-synthesis filtration and washing.

Fluidized-Bed Crystallization

To address scalability and waste challenges, recent innovations employ fluidized-bed reactors (FBRs) for continuous production. Key parameters include:

• pH: Optimal crystallization occurs at pH 10.6, favoring the formation of $\text{Ca(B(OH)}_3\text{OOH)}_2$ and $\text{CaB(OH)}_3\text{OOB(OH)}_3$.

• Molar Ratios: A $[\text{Ca}]/[\text{B}]$ ratio of 0.6 and $[\text{H}_2\text{O}_2]/[\text{B}]$ ratio of 2 maximize boron recovery (60% efficiency).

• Hydraulic Retention Time: 18 minutes at a bed height of 80 cm.

This method reduces sludge generation by 40% compared to batch processes and produces pellets with uniform particle sizes (0.5–2 mm).

Functional Applications

Dental Materials and Whitening Agents

Calcium perborate’s oxidative capacity makes it effective in dental bleaching systems. When applied to discolored teeth, it decomposes to release active oxygen, which oxidizes organic pigments without damaging enamel. Studies on calcium silicate cements (e.g., Biodentine) reveal that 3% calcium perborate reduces compressive strength by 15–20% but maintains biocompatibility.

Table 2: Impact of Calcium Perborate on Dental Materials

Material	Compressive Strength (MPa)	Microhardness (HV)	Surface Morphology Changes
ProRoot MTA	45.2 → 38.1 (-15.7%)	82 → 68 (-17.1%)	Surface pitting, cracks
Biodentine	62.3 → 52.4 (-15.9%)	95 → 80 (-15.8%)	Partial crystal dissolution
MTA Repair HP	55.8 → 47.6 (-14.7%)	88 → 74 (-15.9%)	Minor porosity increase

Data sourced from accelerated aging tests (30% $\text{H}_2\text{O}_2$, 7 days).

Environmental Remediation

In wastewater treatment, calcium perborate pellets effectively sequester boron contaminants. A pilot-scale FBR achieved 95% boron removal from synthetic effluent (initial concentration: 1000 ppm) through chemisorption and surface complexation. The pellets’ high surface area (12–15 m$^2$/g) and amorphous structure enhance adsorption kinetics.

Industrial Oxidizing Agent

The compound serves as a chlorine-free bleach in detergents and polymer synthesis. In polyolefin production, 0.5–1.5 wt% calcium perborate improves thermal stability by scavenging free radicals during extrusion.

Emerging Research and Future Directions

Nanostructured Derivatives

Recent efforts focus on synthesizing calcium perborate nanoparticles (<50 nm) via co-precipitation with polyvinyl pyrrolidone (PVP). These nanomaterials exhibit enhanced catalytic activity in Fenton-like reactions, achieving 90% dye degradation within 30 minutes (vs. 60% for bulk counterparts).

Hybrid Composites

Incorporating calcium perborate into biopolymers (e.g., chitosan) yields materials with self-sterilizing properties. Such composites reduce bacterial loads by 4-log units in 6 hours, promising for medical device coatings.